![molecular formula C12H19N3O4 B6186381 3-({[(tert-butoxy)carbonyl]amino}methyl)-1-ethyl-1H-pyrazole-5-carboxylic acid CAS No. 2639440-62-1](/img/no-structure.png)
3-({[(tert-butoxy)carbonyl]amino}methyl)-1-ethyl-1H-pyrazole-5-carboxylic acid
Description
Synthesis Analysis
The synthesis of compounds with a Boc group typically involves the reaction of an amine with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide . The Boc group can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .Chemical Reactions Analysis
The Boc group in this compound can undergo various reactions. For instance, it can be removed under acidic conditions . Additionally, the carboxylic acid group can participate in reactions such as esterification and amide bond formation.Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-({[(tert-butoxy)carbonyl]amino}methyl)-1-ethyl-1H-pyrazole-5-carboxylic acid' involves the protection of the amine group, followed by the synthesis of the pyrazole ring and the carboxylic acid group. The final step involves the deprotection of the amine group.", "Starting Materials": [ "Ethyl hydrazinecarboxylate", "Tert-butyl chloroformate", "Sodium hydride", "Ethyl acetoacetate", "Hydrochloric acid", "Sodium nitrite", "Sodium azide", "Sodium hydroxide", "Sodium bicarbonate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Ethyl hydrazinecarboxylate is reacted with tert-butyl chloroformate in the presence of sodium hydride to form the protected amine intermediate.", "Step 2: The protected amine intermediate is then reacted with ethyl acetoacetate in the presence of hydrochloric acid to form the pyrazole ring.", "Step 3: The pyrazole intermediate is then reacted with sodium nitrite and sodium azide in the presence of sodium hydroxide to form the carboxylic acid group.", "Step 4: The final step involves the deprotection of the amine group using sodium bicarbonate and methanol to obtain the desired compound." ] } | |
CAS RN |
2639440-62-1 |
Molecular Formula |
C12H19N3O4 |
Molecular Weight |
269.3 |
Purity |
95 |
Origin of Product |
United States |
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